Cas no 1240598-34-8 (2,4-Pyrimidinedicarboxylic acid, 5-bromo-)

2,4-Pyrimidinedicarboxylic acid, 5-bromo- structure
1240598-34-8 structure
Product Name:2,4-Pyrimidinedicarboxylic acid, 5-bromo-
CAS No:1240598-34-8
MF:C6H3BrN2O4
MW:247.003020524979
CID:2124873
Update Time:2023-11-19

2,4-Pyrimidinedicarboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 5-bromopyrimidine-2,4-dicarboxylic acid
    • CID 119098459
    • 2,4-Pyrimidinedicarboxylic acid, 5-bromo-
    • Inchi: 1S/C6H3BrN2O4/c7-2-1-8-4(6(12)13)9-3(2)5(10)11/h1H,(H,10,11)(H,12,13)
    • InChI Key: JRMSTFBDURMUOX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)O)N=C1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Topological Polar Surface Area: 100

Experimental Properties

  • Density: 2.108±0.06 g/cm3(Predicted)
  • Boiling Point: 567.0±60.0 °C(Predicted)
  • pka: 1.09±0.10(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD